Cas no 127356-27-8 (5-methoxy-3,4-Pyridinediamine)

• Product Name: 5-methoxy-3,4-Pyridinediamine
• CAS No: 127356-27-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD13181794
• CID: 105304
• PubChem ID: 14762709
• Update Time: 2025-06-20

5-methoxy-3,4-Pyridinediamine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3,4-Pyridinediamine
• 3,4-Pyridinediamine,5-methoxy-
• 5-methoxypyridine-3,4-diamine
• 3,4-Diamino-5-methoxypyridine
• 3,4-pyridinediamine,5-methoxy
• 5-Methoxypyridin-3,4-diaMine
• 3,4-Pyridinediamine,5-methoxy-(9CI)
• 5-Methoxy-pyridine-3,4-diamine
• AKOS006341790
• SCHEMBL2953394
• DTXSID10563737
• W-205280
• FT-0704213
• SB32606
• 127356-27-8
• DB-082940

• MDL： MFCD13181794
• Inchi： 1S/C6H9N3O/c1-10-5-3-9-2-4(7)6(5)8/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key： CJMSDDCFASAQTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1N)N

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.16000
• LogP: 1.41700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methoxy-3,4-Pyridinediamine

Introduction to 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8)

5-methoxy-3,4-Pyridinediamine, identified by its Chemical Abstracts Service (CAS) number 127356-27-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a methoxy group and two amino substituents at the 3 and 4 positions enhances its structural complexity and potential biological activity.

The molecular structure of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) consists of a pyridine core with functional groups that make it a versatile intermediate in organic synthesis. The methoxy group (–OCH₃) at the 5-position introduces polarity and influences the compound's solubility and reactivity, while the two amino groups (–NH₂) at the 3 and 4 positions provide sites for further chemical modifications, including hydrogen bonding and salt formation. These features make it a valuable building block for the development of more complex molecules.

In recent years, 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) has been explored in various research areas due to its unique chemical properties. One of the most promising applications is in the synthesis of pharmacologically active agents. The pyridine scaffold is a common motif in many drugs, including antiviral, antibacterial, and anticancer agents. The modifications present in 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) allow for fine-tuning of its biological activity, making it a useful precursor in drug discovery.

Recent studies have highlighted the potential of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) as a key intermediate in the development of novel therapeutic compounds. For instance, researchers have investigated its role in synthesizing derivatives with enhanced binding affinity to specific biological targets. The amino groups can be coupled with carboxylate groups to form amides or esters, which are common pharmacophores in drug design. Additionally, the methoxy group can be oxidized or reduced to introduce further diversity into the molecular structure.

The synthesis of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) typically involves multi-step organic reactions starting from readily available pyridine derivatives. Common synthetic routes include nucleophilic substitution reactions to introduce the methoxy group and diazotization followed by reduction to install the amino substituents. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields.

The pharmacological properties of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) have been studied extensively in preclinical models. Initial research suggests that this compound exhibits moderate activity as an inhibitor of certain enzymes involved in inflammatory pathways. The presence of both amino and methoxy groups allows for interactions with biological targets such as kinases and phosphodiesterases, which are implicated in various diseases.

One notable application of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) is in the development of small molecule inhibitors for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) may enable it to interact with receptors or enzymes that are dysregulated in these conditions.

In addition to its pharmaceutical applications, 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) has potential uses in materials science and agrochemicals. Its ability to form coordination complexes with metal ions makes it useful as a ligand in catalytic systems. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of pesticides and herbicides due to their structural similarity to known bioactive molecules.

The safety profile of 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) is another critical aspect that has been evaluated through toxicological studies. Preliminary data indicate that this compound is well-tolerated at moderate doses but may cause mild irritation upon dermal exposure. Further research is needed to fully assess its long-term safety and potential side effects before clinical translation.

The future directions for research on 5-methoxy-3,4-Pyridinediamine (CAS No. 127356-27-8) include exploring its role in combinatorial chemistry and high-throughput screening campaigns. By incorporating this compound into libraries of diverse molecules, researchers can accelerate the discovery of new drugs with improved efficacy and reduced toxicity. Additionally, computational methods such as molecular modeling can be employed to predict binding interactions and optimize its pharmacological properties.

In conclusion,5-methoxy -3 ,4 -Py rid ine diam ine( CAS N o .12 7356 -2 7 -8 )is a promis ing compoun d with broad app lication po tential i n pharma ceutical s ynt hesis an d bio logical re sea rch . Its unique structur al feat ures an d pha rmacologica l pro perties make i t a valuable too l fo r deve lo p ing no ve thera peu tic s . With conti nu ing stu dies an d i nno vati on , thi s com poun d is ex p ect ed to con tribute sig ni fi cant ly t o th e f i eld o f me dicin e an d ch emi str y .